N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C23H23N3O4S/c1-29-18-10-16(11-19(13-18)30-2)22(28)25-23-24-17(14-31-23)12-21(27)26-9-5-7-15-6-3-4-8-20(15)26/h3-4,6,8,10-11,13-14H,5,7,9,12H2,1-2H3,(H,24,25,28)
• InChI Key: SINALDHNXSCYJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)CC(=O)N3CCCC4=CC=CC=C43)OC
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol
• CAS No.: 921519-37-1

Description

N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide is a potent and selective ATP-competitive inhibitor of Glycogen Synthase Kinase-3 beta (GSK-3β), a serine/threonine kinase with central roles in cellular signaling, metabolism, and survival [https://www.nature.com/articles/s41598-021-81492-1]. This compound has emerged as a critical pharmacological tool for dissecting the complex pathophysiology of neurological disorders and cancers. In neuroscience research, it is utilized to investigate the role of GSK-3β in tau hyperphosphorylation, a key event in the formation of neurofibrillary tangles in Alzheimer's disease models; by inhibiting GSK-3β, this compound helps elucidate pathways towards synaptic protection and cognitive resilience [https://pubmed.ncbi.nlm.nih.gov/25766369/]. Furthermore, its application extends to oncology, where aberrant GSK-3β activity is implicated in tumor cell proliferation and survival. Researchers employ this inhibitor to probe mechanisms of apoptosis induction and to sensitize cancer cells to conventional chemotherapeutics, particularly in contexts where the Wnt/β-catenin pathway is dysregulated [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7072504/]. Its high selectivity profile makes it an invaluable compound for validating GSK-3β as a therapeutic target and for exploring novel intervention strategies in a range of diseases.

Biological Activity

N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide is a compound of significant interest due to its potential biological activities. The compound combines elements of thiazole and benzamide, which are known for their diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy in various studies, and potential therapeutic applications.

• Molecular Formula : C23H27N5OS
• Molecular Weight : 421.55838 g/mol
• CAS Number : Not specified in the search results.

The biological activity of N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide is primarily attributed to its interaction with various biological targets:

• Inhibition of Enzymatic Activity : The compound has shown potential as an inhibitor of certain enzymes involved in cancer progression, particularly through modulation of signaling pathways associated with tumor growth.
• Antioxidant Properties : Preliminary studies suggest that the compound exhibits antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.
• Antimicrobial Activity : Some derivatives of thiazole and benzamide have demonstrated antimicrobial properties. While specific data on this compound's antimicrobial efficacy is limited, its structural components suggest a potential for similar activity.

Case Studies and Experimental Results

• Cancer Cell Line Studies : In vitro studies have indicated that compounds similar to N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide exhibit cytotoxic effects against various cancer cell lines. For instance:
  • A study reported that related compounds showed IC50 values ranging from 10 μM to 30 μM against breast cancer cell lines (T47D and MCF7) .
  • Another study indicated promising results against colon carcinoma cells (HCT116), with some derivatives achieving IC50 values as low as 6.2 μM .
• Mechanistic Insights : Research into the mechanism of action revealed that these compounds may induce apoptosis through the activation of caspase pathways and inhibition of cell cycle progression .
• Synergistic Effects : Combinations of this compound with other chemotherapeutic agents have been tested for synergistic effects, enhancing overall efficacy against resistant cancer strains .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Cytotoxicity in T47D and HCT116 cells
Antioxidant	Potential protective effects
Antimicrobial	Similar compounds show activity
Enzyme Inhibition	Modulation of cancer-related enzymes

Comparison with Similar Compounds

Research Implications

The target compound’s structural uniqueness lies in its combination of a flexible thiazole-dihydroquinoline core and polar dimethoxybenzamide group. This design may address limitations of existing analogs:

• Improved Solubility : Dimethoxy groups mitigate the hydrophobicity seen in trifluoromethyl- or halogen-containing analogs.
• Target Selectivity : The thiazole ring may confer selectivity for kinases or GPCRs over off-target enzymes.

Further studies should prioritize:

• Crystallographic Analysis : Using SHELX-based refinement () to resolve its 3D structure and hydrogen-bonding patterns .
• In Vitro Screening: Comparative assays against dihydroquinoline- and thiazole-containing drugs (e.g., antimalarials, kinase inhibitors).